Cas no 2228825-04-3 (4-2-chloro-5-(trifluoromethyl)phenyl-2-methylbutan-2-amine)

• Product Name: 4-2-chloro-5-(trifluoromethyl)phenyl-2-methylbutan-2-amine
• CAS No: 2228825-04-3
• MF: C₁₂H₁₅ClF₃N
• MW: 265.702412843704
• CID: 6041540
• PubChem ID: 165629629
• Update Time: 2025-06-11

4-2-chloro-5-(trifluoromethyl)phenyl-2-methylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-2-chloro-5-(trifluoromethyl)phenyl-2-methylbutan-2-amine
• EN300-1957959
• 4-[2-chloro-5-(trifluoromethyl)phenyl]-2-methylbutan-2-amine
• 2228825-04-3

• Inchi： 1S/C12H15ClF3N/c1-11(2,17)6-5-8-7-9(12(14,15)16)3-4-10(8)13/h3-4,7H,5-6,17H2,1-2H3
• InChI Key： LCYDSVVXUIAGHY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(F)(F)F)C=C1CCC(C)(C)N

Computed Properties

• Exact Mass: 265.0845117g/mol
• Monoisotopic Mass: 265.0845117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26Ų

Additional information on 4-2-chloro-5-(trifluoromethyl)phenyl-2-methylbutan-2-amine

Introduction to 4-2-chloro-5-(trifluoromethyl)phenyl-2-methylbutan-2-amine (CAS No. 2228825-04-3)

4-2-chloro-5-(trifluoromethyl)phenyl-2-methylbutan-2-amine, identified by the chemical registration number CAS No. 2228825-04-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to a class of molecules characterized by a unique structural arrangement that includes a chloro-substituted phenyl ring and a trifluoromethyl group, which are known to influence its reactivity and potential biological activity. The presence of a secondary amine functionality at the terminal position of a branched alkyl chain further enhances its versatility, making it a valuable intermediate in the development of novel therapeutic agents.

The structural motif of 4-2-chloro-5-(trifluoromethyl)phenyl-2-methylbutan-2-amine is particularly intriguing due to the combination of electron-withdrawing and electron-donating groups that are strategically positioned around the aromatic ring. The chloro group at the 2-position and the trifluoromethyl group at the 5-position create a region of high electrophilicity, which is conducive to various chemical transformations such as nucleophilic aromatic substitution and cross-coupling reactions. These properties make the compound an excellent candidate for further functionalization, allowing chemists to explore its potential in designing more complex molecules.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The 4-2-chloro-5-(trifluoromethyl)phenyl-2-methylbutan-2-amine scaffold has shown promise in preliminary studies as a potential lead compound for drugs targeting these conditions. Its ability to interact with various biological targets, combined with its synthetic accessibility, positions it as a key intermediate in medicinal chemistry campaigns.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with numerous diseases, including cancer. By incorporating the 4-2-chloro-5-(trifluoromethyl)phenyl moiety into a kinase inhibitor design, researchers can leverage its electronic properties to enhance binding affinity and selectivity. The amine group at the end of the molecule can also be used to introduce further modifications, such as peptidomimetics or allosteric modulators, which could improve drug efficacy and reduce side effects.

Another area where 4-2-chloro-5-(trifluoromethyl)phenyl-2-methylbutan-2-amine has shown promise is in the development of anti-inflammatory agents. Chronic inflammation is a hallmark of many diseases, including rheumatoid arthritis and Crohn's disease. The structural features of this compound suggest that it may be able to interact with inflammatory pathways by inhibiting key enzymes such as COX or LOX. Additionally, its ability to cross the blood-brain barrier could make it useful in treating neuroinflammatory conditions like Alzheimer's disease and Parkinson's disease.

The synthesis of 4-2-chloro-5-(trifluoromethyl)phenyl-2-methylbutan-2-amine involves several key steps that highlight its complexity and synthetic challenge. The preparation typically begins with the functionalization of a suitable phenol derivative, followed by chlorination and trifluoromethylation at specific positions on the aromatic ring. The introduction of the secondary amine functionality is then achieved through reductive amination or other analogous methods. Each step requires careful optimization to ensure high yield and purity, which are critical for pharmaceutical applications.

Recent advancements in catalytic methods have provided new opportunities for synthesizing complex molecules like 4-2-chloro-5-(trifluoromethyl)phenyl-2-methylbutan-2-amine more efficiently. Transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have enabled the construction of intricate molecular frameworks with high precision. These techniques not only improve synthetic efficiency but also allow for greater flexibility in modifying the structure of the compound to tailor its biological activity.

The pharmacological evaluation of 4-2-chloro-5-(trifluoromethyl)phenyl-2-methylbutan-2-am ine has been conducted using both in vitro and in vivo models. Initial studies have demonstrated its potential as an inhibitor of various enzymes and receptors relevant to human health. For instance, it has been shown to inhibit COX enzymes involved in prostaglandin synthesis, which could have therapeutic implications for pain relief and anti-inflammatory treatments. Additionally, its interaction with other targets such as protein kinases has been explored, providing insights into its mechanism of action.

The development of novel drug candidates often involves iterative processes that require extensive characterization at multiple stages. Analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography play crucial roles in confirming the structure and purity of intermediates like 4 - 22288 25 - 04 - 3 . These methods provide detailed information about molecular connectivity , functional groups , and stereochemistry , which are essential for understanding how these compounds interact with biological systems . p > < p > One notable feature related to this compound is its stability under various conditions . The presence of both chloro and trifluoromethyl groups contributes to enhanced metabolic stability , which is desirable for pharmaceuticals . This property allows researchers to explore longer half-life formulations without compromising efficacy . p > < p > Environmental considerations also play an important role in modern drug development . The synthesis strategies used for producing 4 - 22288 25 - 04 - 3 must be designed to minimize waste and reduce environmental impact . Green chemistry principles , such as catalytic efficiency and solvent recovery , are increasingly integrated into these processes . This approach not only aligns with regulatory requirements but also supports sustainable manufacturing practices . p > < p > Looking ahead , future research on 4 - 22288 25 - 04 - 3 may explore new derivatives that enhance its therapeutic potential . By modifying different parts of its structure through techniques like fluorination or alkylation , scientists can fine-tune its biological activity . These studies will contribute valuable data for developing next-generation therapeutics targeted at unmet medical needs . p > < p > In conclusion , 4 - 22288 25 - 04 - 3 represents an intriguing compound with significant promise in pharmaceutical research . Its unique structure , synthetic accessibility , and pharmacological potential make it a valuable asset for medicinal chemists working on diverse therapeutic areas . As our understanding advances ， new opportunities will emerge for harnessing this molecule's full potential ， ultimately benefiting patients worldwide 。 p >